Cas no 42832-41-7 (N-[(Prop-2-en-1-yl)oxy]propanamide)

• Product Name: N-[(Prop-2-en-1-yl)oxy]propanamide
• CAS No: 42832-41-7
• MF: C₆H₁₁NO₂
• MW: 129.157041788101
• CID: 2827389
• PubChem ID: 71361810
• Update Time: 2025-04-21

N-[(Prop-2-en-1-yl)oxy]propanamide Chemical and Physical Properties

Names and Identifiers

• DTXSID00785466
• N-[(Prop-2-en-1-yl)oxy]propanamide
• 42832-41-7

• Inchi： 1S/C6H11NO2/c1-3-5-9-7-6(8)4-2/h3H,1,4-5H2,2H3,(H,7,8)
• InChI Key： OASPBCCTQXPUAW-UHFFFAOYSA-N
• SMILES： O(CC=C)NC(CC)=O

Computed Properties

• Exact Mass: 129.078978594Da
• Monoisotopic Mass: 129.078978594Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 38.3Ų